2,4-Difluoro-5-[[2-(trifluoromethyl)phenyl]methylamino]benzamide

• IUPAC Name: 2,4-difluoro-5-[[2-(trifluoromethyl)phenyl]methylamino]benzamide
• InChI: InChI=1S/C15H11F5N2O/c16-11-6-12(17)13(5-9(11)14(21)23)22-7-8-3-1-2-4-10(8)15(18,19)20/h1-6,22H,7H2,(H2,21,23)
• InChI Key: VXXZRLSDSQXZDQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNC2=C(C=C(C(=C2)C(=O)N)F)F)C(F)(F)F
• Molecular Formula: C15H11F5N2O
• Molecular Weight: 330.25 g/mol

Description

2,4-Difluoro-5-[[2-(trifluoromethyl)phenyl]methylamino]benzamide, also known as TAK-659, is a small molecule inhibitor that has gained significant attention in the scientific research community. This compound is known to inhibit the activity of various kinases, including Bruton's tyrosine kinase (BTK), which is a crucial enzyme in the B-cell receptor signaling pathway. TAK-659 has been studied extensively for its potential therapeutic applications in various diseases, including cancer, autoimmune disorders, and inflammatory diseases.

Mechanism of Action

2,4-Difluoro-5-[[2-(trifluoromethyl)phenyl]methylamino]benzamide is known to inhibit the activity of various kinases, including BTK, which is a crucial enzyme in the B-cell receptor signaling pathway. BTK plays a significant role in the activation and proliferation of B cells, which are responsible for the production of antibodies. Inhibition of BTK by 2,4-Difluoro-5-[[2-(trifluoromethyl)phenyl]methylamino]benzamide leads to the suppression of B-cell activation and proliferation, thereby reducing the production of antibodies. 2,4-Difluoro-5-[[2-(trifluoromethyl)phenyl]methylamino]benzamide also inhibits other kinases involved in cancer cell signaling pathways, leading to the inhibition of cancer cell growth and proliferation.
Biochemical and Physiological Effects:
2,4-Difluoro-5-[[2-(trifluoromethyl)phenyl]methylamino]benzamide has been shown to have significant biochemical and physiological effects. In cancer, 2,4-Difluoro-5-[[2-(trifluoromethyl)phenyl]methylamino]benzamide has been shown to induce apoptosis, inhibit cell cycle progression, and reduce the expression of various oncogenes. In autoimmune disorders, 2,4-Difluoro-5-[[2-(trifluoromethyl)phenyl]methylamino]benzamide has been shown to suppress the activity of B cells and reduce inflammation. In inflammatory diseases, 2,4-Difluoro-5-[[2-(trifluoromethyl)phenyl]methylamino]benzamide has been shown to inhibit the production of pro-inflammatory cytokines, leading to the reduction of inflammation.

Advantages and Limitations for Lab Experiments

2,4-Difluoro-5-[[2-(trifluoromethyl)phenyl]methylamino]benzamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. 2,4-Difluoro-5-[[2-(trifluoromethyl)phenyl]methylamino]benzamide has high potency and selectivity for BTK and other kinases, making it an ideal candidate for studying the role of these enzymes in various diseases. However, 2,4-Difluoro-5-[[2-(trifluoromethyl)phenyl]methylamino]benzamide has some limitations for lab experiments, including its potential toxicity and off-target effects. Therefore, it is essential to use appropriate controls and dosages when conducting experiments with 2,4-Difluoro-5-[[2-(trifluoromethyl)phenyl]methylamino]benzamide.

Future Directions

There are several future directions for the research on 2,4-Difluoro-5-[[2-(trifluoromethyl)phenyl]methylamino]benzamide. One direction is to study the potential therapeutic applications of 2,4-Difluoro-5-[[2-(trifluoromethyl)phenyl]methylamino]benzamide in other diseases, such as viral infections and neurological disorders. Another direction is to develop more potent and selective inhibitors of BTK and other kinases involved in various diseases. Additionally, further research is needed to understand the mechanisms of action of 2,4-Difluoro-5-[[2-(trifluoromethyl)phenyl]methylamino]benzamide and to identify potential biomarkers for predicting its efficacy and toxicity.

Synthesis Methods

2,4-Difluoro-5-[[2-(trifluoromethyl)phenyl]methylamino]benzamide can be synthesized using various methods, including the reaction of 2,4-difluoro-5-nitrobenzoic acid with 2-(trifluoromethyl)benzylamine, followed by reduction with palladium on carbon. Another method involves the reaction of 2,4-difluoro-5-nitrobenzoic acid with 2-(trifluoromethyl)phenylmethanamine, followed by reduction with sodium dithionite.

Scientific Research Applications

2,4-Difluoro-5-[[2-(trifluoromethyl)phenyl]methylamino]benzamide has been extensively studied for its potential therapeutic applications in various diseases. In cancer, 2,4-Difluoro-5-[[2-(trifluoromethyl)phenyl]methylamino]benzamide has been shown to inhibit the growth and proliferation of cancer cells by targeting BTK and other kinases involved in cancer cell signaling pathways. In autoimmune disorders, 2,4-Difluoro-5-[[2-(trifluoromethyl)phenyl]methylamino]benzamide has been studied for its potential to suppress the activity of B cells and reduce inflammation. In inflammatory diseases, 2,4-Difluoro-5-[[2-(trifluoromethyl)phenyl]methylamino]benzamide has been shown to inhibit the production of pro-inflammatory cytokines, which are responsible for the development of inflammation.